Cas no 102736-13-0 (Octane,2-chloro-2,6-dimethyl-)
Octane,2-chloro-2,6-dimethyl- structure
Product Name:Octane,2-chloro-2,6-dimethyl-
CAS No:102736-13-0
MF:C10H21Cl
MW:176.726742506027
CID:145622
PubChem ID:113441
Update Time:2025-04-19
Octane,2-chloro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octane,2-chloro-2,6-dimethyl-
- 2-chloro-2,6-dimethyloctane
- SCHEMBL18720978
- DTXSID80888808
- Octane, 2-chloro-2,6-dimethyl-
- 102736-13-0
-
- Inchi: 1S/C10H21Cl/c1-5-9(2)7-6-8-10(3,4)11/h9H,5-8H2,1-4H3
- InChI Key: JDLSLBJTXRCRNN-UHFFFAOYSA-N
- SMILES: ClC(C)(C)CCCC(C)CC
Computed Properties
- Exact Mass: 176.13333
- Monoisotopic Mass: 176.1331784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Octane,2-chloro-2,6-dimethyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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